Cas no 1337506-33-8 (3-(4-fluoro-2-methoxyphenyl)methylpyrrolidine)

• Product Name: 3-(4-fluoro-2-methoxyphenyl)methylpyrrolidine
• CAS No: 1337506-33-8
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6177275
• PubChem ID: 84780635
• Update Time: 2025-05-20

3-(4-fluoro-2-methoxyphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-2-methoxyphenyl)methylpyrrolidine
• 3-[(4-fluoro-2-methoxyphenyl)methyl]pyrrolidine
• 1337506-33-8
• EN300-1867973

• Inchi： 1S/C12H16FNO/c1-15-12-7-11(13)3-2-10(12)6-9-4-5-14-8-9/h2-3,7,9,14H,4-6,8H2,1H3
• InChI Key： IBYYZNOADLVKDY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)CC1CNCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(4-fluoro-2-methoxyphenyl)methylpyrrolidine

3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine: A Comprehensive Overview

3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine, also known by its CAS number 1337506-33-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a substituted phenyl group. The presence of both fluorine and methoxy groups on the phenyl ring introduces interesting electronic and steric effects, making this compound a valuable tool in drug discovery and material science.

The synthesis of 3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine typically involves a multi-step process, often starting with the preparation of the substituted phenyl group followed by its coupling with pyrrolidine. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and enhancing the overall yield. Researchers have explored various catalysts, including palladium complexes and enzymes, to optimize the reaction conditions for this compound.

In terms of applications, 3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine has shown promise in several areas. In pharmacology, it has been investigated as a potential lead compound for treating various diseases, including neurodegenerative disorders and cancer. Its ability to modulate key cellular pathways makes it a valuable candidate for drug development. Recent studies have highlighted its potential as an inhibitor of certain kinases involved in cancer progression.

The electronic properties of 3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine are influenced by the electron-withdrawing fluorine atom and the electron-donating methoxy group on the phenyl ring. This creates a unique electronic environment that can be exploited in organic electronics. For instance, researchers have explored its use as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate charge transport within the device.

Environmental considerations are also crucial when dealing with compounds like 3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine. Studies have been conducted to assess its biodegradability and potential impact on ecosystems. Results indicate that under certain conditions, such as exposure to sunlight or microbial activity, the compound can undergo degradation, reducing its persistence in the environment.

In conclusion, 3-(4-Fluoro-2-Methoxyphenyl)Methylpyrrolidine is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As scientific understanding continues to grow, this compound is likely to play an increasingly important role in advancing both therapeutic and technological innovations.